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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183 Get Quote

This technical guide provides a detailed overview of the core physicochemical properties of

Diphenyl Chlorophosphonate-d10, with a primary focus on the determination of its molecular

weight. This document is intended for researchers, scientists, and professionals in the field of

drug development and analytical chemistry who utilize isotopically labeled compounds.

Core Concepts of Isotopic Labeling
Isotopic labeling, the replacement of one or more atoms in a molecule with their isotopes, is a

fundamental technique in advanced chemical and biochemical analysis. Deuterium (²H or D), a

stable isotope of hydrogen, is a commonly used label. The substitution of hydrogen with

deuterium results in a significant mass shift, which is readily detectable by mass spectrometry,

without drastically altering the chemical properties of the molecule. This makes deuterated

compounds, such as Diphenyl Chlorophosphonate-d10, invaluable as internal standards in

quantitative mass spectrometry for enhancing accuracy and precision.

Molecular Weight and Isotopic Composition
The molecular weight of a compound is a fundamental physical property. For an isotopically

labeled compound like Diphenyl Chlorophosphonate-d10, the molecular weight is calculated

by considering the masses of the specific isotopes present in its structure.

The molecular formula for the non-deuterated form of Diphenyl Chlorophosphonate is

C₁₂H₁₀ClO₃P. The "-d10" designation indicates that all ten hydrogen (¹H) atoms have been

replaced by deuterium (²H) atoms.
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The following table summarizes the atomic and molecular weights used in the calculation.

Component
Standard Atomic
Weight (amu)

Number of Atoms Total Mass (amu)

Carbon (C) 12.011 12 144.132

Deuterium (D) 2.014 10 20.140

Chlorine (Cl) 35.453 1 35.453

Oxygen (O) 15.999 3 47.997

Phosphorus (P) 30.974 1 30.974

Diphenyl

Chlorophosphonate-

d10

~278.70 g/mol

For Comparison:

Hydrogen (H) 1.008 10 10.080

Diphenyl

Chlorophosphonate

(non-deuterated)

~268.63 g/mol [1][2][3]

[4]

Note: The final molecular weight is an approximation based on the atomic weights of the most

common isotopes.

The workflow for calculating the molecular weight of Diphenyl Chlorophosphonate-d10 is

illustrated in the following diagram.
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Identify Base Molecule:
Diphenyl Chlorophosphonate

Determine Molecular Formula:
C12H10ClO3P

Count Hydrogen Atoms:
10 Hydrogens

Substitute H with D:
Replace 10 H with 10 D

New Molecular Formula:
C12D10ClO3P

Gather Atomic Weights:
C, D, Cl, O, P

Sum Atomic Weights:
(12C) + (10D) + (1Cl) + (3O) + (1*P)

Final Molecular Weight:
~278.70 g/mol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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